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Compound of Interest

Compound Name: Benzyl acetate-d5

Cat. No.: B1384724 Get Quote

Proper disposal of Benzyl acetate-d5 is crucial for maintaining a safe laboratory environment

and ensuring environmental compliance. As a deuterated compound, its chemical properties

are nearly identical to its non-deuterated counterpart, Benzyl acetate. Therefore, disposal

procedures should primarily be guided by the hazards associated with the parent compound.

This document provides a comprehensive, step-by-step guide for the safe handling and

disposal of Benzyl acetate-d5, tailored for researchers, scientists, and drug development

professionals.

Immediate Safety and Handling
Before beginning any disposal procedure, it is imperative to handle Benzyl acetate-d5 with

appropriate safety measures. The compound is a combustible liquid and may cause irritation to

the skin, eyes, and respiratory tract.[1][2][3]

Personal Protective Equipment (PPE):

Gloves: Wear chemically resistant gloves.

Eye Protection: Use chemical safety goggles or a face shield.

Lab Coat: A standard laboratory coat is required to prevent skin contact.

Respiratory Protection: Use in a well-ventilated area, such as a fume hood, to avoid

inhalation of vapors.[1]

In Case of Exposure:
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Skin Contact: Immediately wash the affected area with soap and plenty of water.[1]

Eye Contact: Rinse cautiously with water for several minutes.[1][2]

Inhalation: Move the person to fresh air. If breathing is difficult, give artificial respiration and

consult a physician.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician.[1][3]

Step-by-Step Disposal Procedure
The disposal of Benzyl acetate-d5 must be carried out in accordance with local, state, and

federal regulations. Never dispose of this chemical down the drain or in regular trash.[4][5]

1. Waste Identification and Classification:

Classify Benzyl acetate-d5 waste as hazardous chemical waste.

Do not mix with other waste streams unless explicitly permitted by your institution's

Environmental Health and Safety (EHS) department.[6]

2. Waste Segregation:

Keep Benzyl acetate-d5 waste separate from other incompatible chemical wastes, such as

strong oxidizing agents, acids, bases, and reducing agents.[2][7]

If you have different solvent waste streams, keep halogenated and non-halogenated solvent

wastes separate to potentially reduce disposal costs.[8]

3. Container Selection and Labeling:

Use a designated, leak-proof, and chemically compatible container for waste collection. The

original container is often a suitable choice.[9]

Clearly label the waste container with "Hazardous Waste," the full chemical name "Benzyl
acetate-d5," and list the associated hazards (e.g., "Combustible," "Irritant").[5][6]

Include the accumulation start date on the label.
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4. Storage:

Store the sealed waste container in a designated, cool, and well-ventilated satellite

accumulation area within the laboratory, away from sources of ignition.[2][10]

Ensure the container is kept tightly closed except when adding waste.[4]

Utilize secondary containment for liquid waste to prevent spills.[4]

5. Disposal:

Contact your institution's EHS department or a licensed professional waste disposal

company to arrange for pickup and disposal.[1]

Provide them with the complete chemical name and hazard information.

For Spills:

For small spills, remove all ignition sources.[7]

Absorb the spill with an inert material such as sand, earth, or vermiculite.[1][2][11]

Collect the absorbent material and contaminated items in a sealed, vapor-tight plastic bag or

container for disposal as hazardous waste.[7]

Clean the spill area with 60-70% ethanol followed by soap and water.[7]

Quantitative Data for Benzyl Acetate
The following table summarizes key quantitative data for Benzyl acetate, which should be

considered representative for Benzyl acetate-d5.
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Property Value Source

Molecular Formula C₉H₁₀O₂ [2]

Molecular Weight 150.18 g/mol [10]

Flash Point 90 °C (194 °F) - Closed Cup [2][10]

Auto-ignition Temperature 460 °C (860 °F) [1][10]

Melting Point -51 °C (-59.8 °F) [10]

Boiling Point 210 - 212 °C (410 - 413.6 °F) [3][10]

Specific Gravity 1.04 - 1.054 g/cm³ [10]

Oral LD50 (Rat) 2,490 mg/kg [1]

Dermal LD50 (Rabbit) > 5,000 mg/kg [1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of Benzyl
acetate-d5.
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Caption: Workflow for the safe disposal of Benzyl acetate-d5 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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